![molecular formula C24H20Cl2N4OS B11086002 2-{[5-(2,4-dichlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide](/img/structure/B11086002.png)
2-{[5-(2,4-dichlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide
Overview
Description
2-{[5-(2,4-dichlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide is a chemical compound with the molecular formula C24H18Cl2N4OS. Let’s break down its structure
Purpose: This compound has garnered interest due to its potential biological activities and applications.
Preparation Methods
Synthetic Routes: The synthesis of this compound involves several steps. One common approach is via a multistep process that includes cyclization of appropriate precursors.
Reaction Conditions: Specific reaction conditions may vary, but typically involve refluxing the reactants in suitable solvents with appropriate catalysts.
Industrial Production: While industrial-scale production methods are not widely documented, research laboratories often synthesize it for further investigation.
Chemical Reactions Analysis
Reactivity: The compound can undergo various reactions, including
Common Reagents and Conditions: These depend on the specific reaction type and desired modifications.
Major Products: The products formed will vary based on the reaction conditions. Isolation and characterization of these products are essential for understanding their properties.
Scientific Research Applications
Chemistry: Researchers explore its reactivity, stability, and potential as a building block for more complex molecules.
Biology: Investigating its interactions with biological macromolecules (e.g., proteins, DNA) can reveal its biological effects.
Medicine: It may serve as a lead compound for drug development.
Industry: Applications in materials science, catalysis, or organic electronics are possible.
Mechanism of Action
Targets: The compound likely interacts with specific cellular targets (e.g., enzymes, receptors).
Pathways: It may modulate signaling pathways, affecting cellular processes.
Comparison with Similar Compounds
Uniqueness: Its specific combination of substituents and functional groups sets it apart.
Similar Compounds: While I don’t have an exhaustive list, related compounds include other 1,2,4-triazoles and sulfanyl derivatives.
Remember that this compound’s properties and applications are still an active area of research, and further studies are needed to fully understand its potential.
Properties
Molecular Formula |
C24H20Cl2N4OS |
|---|---|
Molecular Weight |
483.4 g/mol |
IUPAC Name |
2-[[5-(2,4-dichlorophenyl)-4-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methylphenyl)acetamide |
InChI |
InChI=1S/C24H20Cl2N4OS/c1-15-6-9-18(10-7-15)27-22(31)14-32-24-29-28-23(20-11-8-17(25)13-21(20)26)30(24)19-5-3-4-16(2)12-19/h3-13H,14H2,1-2H3,(H,27,31) |
InChI Key |
WQQRODFHYLSRBH-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=CC(=C3)C)C4=C(C=C(C=C4)Cl)Cl |
Origin of Product |
United States |
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